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Introduction

SBC-110736 is a small molecule inhibitor of Proprotein Convertase Subtilisin/Kexin type 9
(PCSK?9). PCSKO9 is a key regulator of cholesterol metabolism, and its inhibition is a clinically
validated approach for lowering low-density lipoprotein cholesterol (LDL-C). By binding to and
promoting the degradation of LDL receptors (LDLR) in the liver, PCSK9 reduces the clearance
of LDL-C from the bloodstream. SBC-110736, by inhibiting PCSK9, is expected to increase the
number of LDL receptors on the surface of hepatocytes, thereby enhancing LDL-C uptake and
lowering circulating LDL-C levels.

Beyond its role in cholesterol regulation, SBC-110736 has also been noted to modulate
inflammatory pathways. It has been shown to reduce the release of double-stranded DNA
(dsDNA) from keratinocytes induced by UVB radiation and to inhibit the cGAS-STING (cyclic
GMP-AMP synthase-stimulator of interferon genes) signaling pathway in macrophages. This
suggests a potential role for SBC-110736 in inflammatory and autoimmune conditions where
the cGAS-STING pathway is implicated.
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These application notes provide a detailed overview of the in vivo use of SBC-110736 in

mouse models, including recommended dosing, administration protocols, and relevant

signaling pathways.

Quantitative Data Summary

The following table summarizes the reported in vivo efficacy of SBC-110736 in a

hypercholesterolemic mouse model.

Mouse Treatment )
Parameter Duration Result Reference
Model Group
Male 38%
Total .
C57BL/6 reduction vs.
Cholesterol ) SBC-110736 2 weeks ] ] [1]
] mice on a high-fat diet
Reduction ] )
high-fat diet control
50%
Return to Male reduction
Normal C57BL/6 towards
) SBC-110736 2 weeks ) [1]
Cholesterol mice on a regular diet
Levels high-fat diet cholesterol
levels

Signaling Pathways
PCSK?9 Signaling Pathway

The diagram below illustrates the mechanism of action of SBC-110736 in the context of the

PCSKO signaling pathway.
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Caption: Mechanism of action of SBC-110736 on the PCSK9 pathway.

cGAS-STING Signaling Pathway

The following diagram illustrates the cGAS-STING signaling pathway, which can be inhibited by
SBC-110736.
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Caption: SBC-110736 inhibits the cGAS-STING signaling pathway.

Experimental Protocols

While the exact dosage and administration route for the specific in vivo study mentioned in the
initial search results are not publicly available, the following protocols are based on common
practices for administering small molecule inhibitors to mice in similar studies. Researchers
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should perform dose-response studies to determine the optimal dosage for their specific mouse
model and experimental goals.

Formulation of SBC-110736 for In Vivo Administration

Objective: To prepare a stable and injectable formulation of SBC-110736 for administration to
mice.

Materials:

e SBC-110736 powder

¢ Dimethyl sulfoxide (DMSO)

o Polyethylene glycol 300 (PEG300)

e Tween 80

» Sterile saline (0.9% NaCl) or Phosphate-Buffered Saline (PBS)
o Sterile microcentrifuge tubes

» Vortex mixer

Procedure:

» Vehicle Preparation: A common vehicle for hydrophobic small molecules is a mixture of
DMSO, PEG300, Tween 80, and saline. A typical formulation is:

o 5-10% DMSO

o 30-40% PEG300

o 5% Tween 80

o 45-60% Sterile Saline or PBS

¢ Solubilization:
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o Weigh the required amount of SBC-110736.
o In a sterile microcentrifuge tube, first, dissolve the SBC-110736 powder in DMSO.
o Add PEG300 and Tween 80 and vortex thoroughly.

o Finally, add the sterile saline or PBS to the desired final volume and vortex again to ensure
a homogenous solution. The final solution should be clear. If precipitation occurs, gentle
warming may be necessary. Prepare fresh on the day of administration.

Administration of SBC-110736 to Mice

Objective: To administer the formulated SBC-110736 to mice via oral gavage or intraperitoneal
injection.

Animal Model: C57BL/6 mice are a commonly used strain for metabolic studies. For
hypercholesterolemia studies, mice can be fed a high-fat diet for a specified period before and
during treatment.

Materials:

Prepared SBC-110736 formulation

Animal scale

Appropriately sized oral gavage needles (e.g., 20-22 gauge, 1.5 inches for adult mice)

1 mL syringes
Procedure:

» Weigh each mouse to determine the correct volume of the formulation to administer based
on the desired mg/kg dose.

o Draw the calculated volume of the SBC-110736 formulation into a 1 mL syringe fitted with a
gavage needle.
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Gently restrain the mouse, ensuring a firm grip on the scruff of the neck to prevent
movement and to straighten the esophagus.

Carefully insert the gavage needle into the mouth, passing it over the tongue and down the
esophagus into the stomach. Do not force the needle.

Slowly administer the formulation.

Gently remove the gavage needle and return the mouse to its cage.

Monitor the animal for any signs of distress.

Materials:

Prepared SBC-110736 formulation

Animal scale

Sterile 25-27 gauge needles

1 mL sterile syringes

Procedure:

Weigh each mouse to determine the correct injection volume.

Draw the calculated volume of the SBC-110736 formulation into a sterile 1 mL syringe.

Gently restrain the mouse, exposing the abdomen.

Insert the needle into the lower right quadrant of the abdomen at a 15-20 degree angle. Be
careful to avoid puncturing the internal organs.

Gently pull back on the plunger to ensure that the needle has not entered a blood vessel or
the bladder.

Slowly inject the formulation into the peritoneal cavity.

Withdraw the needle and return the mouse to its cage.
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e Monitor the animal for any adverse reactions.

Experimental Workflow

The following diagram outlines a typical experimental workflow for evaluating the efficacy of
SBC-110736 in a diet-induced hypercholesterolemia mouse model.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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